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Compound of Interest

Compound Name: TZ4M

Cat. No.: B12387039 Get Quote

The Autonics TZ4M series of temperature controllers offers a robust and versatile solution for

precise thermal regulation in a variety of scientific and industrial applications. This guide

provides a detailed overview of the TZ4M's core features, technical specifications, and

operational workflows, tailored for researchers, scientists, and professionals in drug

development who require accurate and repeatable temperature control for their experiments.

Core Capabilities at a Glance
The TZ4M is a dual PID auto-tuning controller, engineered to provide either high-speed

temperature attainment or minimal overshoot, making it adaptable to a wide range of

experimental setups.[1][2] Its multi-input capability allows for compatibility with numerous

sensor types, while various output options ensure seamless integration with different heating

and cooling elements.

Key Technical Specifications
The following tables summarize the essential quantitative data of the TZ4M controller,

facilitating easy comparison and selection for specific experimental needs.

Table 1: General Specifications
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Feature Specification

Power Supply 100-240VAC 50/60Hz

Allowable Voltage Range 90 to 110% of rated voltage

Power Consumption Approx. 6VA

Display Method
7-Segment LED (Process Value: Red, Set

Value: Green)

Display Accuracy
±0.3% of Full Scale (F.S.) or 3°C (whichever is

greater)

Sampling Cycle 500ms

Ambient Temperature -10 to 50°C (Storage: -20 to 60°C)

Ambient Humidity 35 to 85% RH (non-condensing)

Dimensions DIN W72xH72mm

Source:[1][2][3][4]

Table 2: Input and Output Specifications
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Parameter Type Specification

Multi-Input Thermocouple
K(CA), J(IC), R(PR), E(CR),

T(CC), S(PR), N(NN), W(TT)

RTD
DIN Pt100, JIS Pt100 (2, 3-

wire type)

Voltage 1-5VDC, 0-10VDC

Current 4-20mADC

Control Output Relay 250VAC 3A 1c

SSR Drive 12VDC ±3V (Max. 30mA)

Current
4-20mADC (Load resistance:

Max. 600Ω)

Alarm Output Relay 250VAC 1A 1a (Event 1, 2)

PV Transmission Current
4-20mADC (Load resistance:

Max. 600Ω)

Source:[1][3][5][6]

Table 3: Control and Functional Specifications
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Function Specification Description

Control Method ON/OFF, P, PI, PD, PIDF, PIDS

A range of control modes from

simple on/off to advanced PID

algorithms.[3][7]

Auto-Tuning 2-Step Auto-Tuning

Automatically calculates

optimal PID parameters for the

thermal system.[3][5]

Dual PID
PIDF (High-Speed), PIDS

(Low-Overshoot)

Selectable PID modes to

prioritize either fast response

or stability.[3][5][8]

Proportional Band (P) 0.0 to 100.0%

Integral Time (I) 0 to 3,600 sec

Derivative Time (D) 0 to 3,600 sec

Control Period (T) 1 to 120 sec

Hysteresis (for ON/OFF)
1 to 100°C (0.1 to 100.0°C)

variable

Defines the deadband for

on/off control to prevent

chattering.[2][3]

Communication RS485 (Optional)
Allows for remote monitoring

and control.[4][9]

Source:[2][3][5][8]

Experimental Protocols and Methodologies
While specific experimental protocols are highly dependent on the research application, the

following outlines the general methodology for setting up and utilizing the TZ4M controller for a

typical temperature-controlled experiment.

Initial Setup and Configuration
Objective: To correctly wire and configure the TZ4M controller for the specific sensor and

actuator being used.
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Materials:

TZ4M Controller

Appropriate temperature sensor (e.g., K-type thermocouple, Pt100 RTD)

Heating/cooling element (e.g., resistive heater with SSR, Peltier module)

Power supply

Procedure:

Wiring: De-energize all power sources. Connect the power supply, sensor, and control output

(Relay, SSR, or Current) to the appropriate terminals on the rear of the TZ4M unit as per the

connection diagrams in the manual.[9] Ensure correct polarity for DC signals and sensor

inputs.

Input Type Selection: Access the internal switches to set the general input type (e.g.,

Thermocouple, RTD, Voltage/Current).[6]

Parameter Configuration: Power on the controller. Navigate to Parameter Group 2 to select

the specific input sensor type (e.g., K, J, Pt100) and other foundational settings.[9]

Output and Alarm Setup: Configure the main control output type and any desired alarm

functions, such as high/low deviation alarms.

PID Control and Auto-Tuning
Objective: To achieve stable and accurate temperature control by optimizing the PID

parameters.

Procedure:

Set the Set Value (SV): Input the desired target temperature for the experiment.

Select PID Mode: In the parameter settings, choose the appropriate PID control mode. For

applications requiring rapid heating, PIDF (High-speed response) is suitable. For
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experiments sensitive to temperature overshoot, such as certain chemical reactions or cell

culture incubation, PIDS (Low-speed response) is recommended.[3][5][8]

Initiate Auto-Tuning (AT): For initial setup or if the thermal load changes significantly, perform

an auto-tuning cycle. This is typically initiated by pressing and holding the 'AT' key for a few

seconds.[3][5] The controller will then cycle the output to analyze the system's thermal

response and calculate the optimal P, I, and D values.

Monitor and Refine: Observe the controller's performance as it regulates the temperature

around the setpoint. If necessary, the PID parameters calculated by the auto-tuning function

can be manually adjusted for finer control.

Visualizing Core Processes
The following diagrams, generated using the DOT language, illustrate key logical workflows of

the TZ4M controller.

Experiment Start
Is rapid heating or
minimal overshoot
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Select PIDF Mode
(High-Speed Response) Rapid Heating 

Select PIDS Mode
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 Minimal Overshoot 

Run Experimental
Process

Click to download full resolution via product page

PID Control Mode Selection Workflow
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User Action
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Auto-Tuning (AT) Process Flow
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Start Configuration

Set Internal Hardware Switches
(e.g., for Thermocouple/RTD vs Voltage)

Navigate to Parameter Group 2

Set Specific Input Type
in Software (e.g., 'K', 'Pt100')

Configuration Complete

Click to download full resolution via product page

Input Sensor Configuration Logic

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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